Thorium dioxide (ThO2)-silicon carbide (SiC) composite fuel pellets were fabricated via the spark plasma-sintering (SPS) method to investigate the role of the addition of SiC in enhancing the thermal conductivity of ThO2 fuel. SiC particles with an average size of 1μm in 10 and 15 vol% were used to manufacture the composite pellets. The changes in the composites' densification, microstructure and thermal conductivity were explored by comparing them with pure ThO2 pellets. The structural and microstructural characterization of the composite pellets has revealed that SPS could manufacture high-quality composite pellets without having any reaction products or intermetallic. The density measurement by the Archimedes principles and the grain size from the electron back-scattered diffraction (EBSD) analysis has indicated that the composites have higher densities and smaller grain sizes than the pellets without SiC addition. Finally, thermal conductivity as a function of temperature has revealed that sintered ThO2SiC composites showed an increase of up to 56% in thermal conductivity compared to pristine ThO2 pellets.

Todays, medium energy resolution detectors are preferably used in radioisotope identification devices(RID) in nuclear and radioactive material categorization. However, there is still a need to develop or enhance « automated identifiers » for the useful RID algorithms. To decide whether any material is SNM or NORM, a key parameter is the better energy resolution of the detector. Although masking, shielding and gain shift/stabilization and other affecting parameters on site are also important for successful operations, the suitability of the RID algorithm is also a critical point to enhance the identification reliability while extracting the features from the spectral analysis. In this study, a RID algorithm based on Bayesian statistical method has been modified for medium energy resolution detectors and applied to the uranium gamma-ray spectra taken by a LaBr3:Ce detector. The present Bayesian RID algorithm covers up to 2000 keV energy range. It uses the peak centroids, the peak areas from the measured gamma-ray spectra. The extraction features are derived from the peak-based Bayesian classifiers to estimate a posterior probability for each isotope in the ANSI library. The program operations were tested under a MATLAB platform.The present peak based Bayesian RID algorithm was validated by using single isotopes(241Am, 57Co, 137Cs, 54Mn, 60Co), and then applied to five standard nuclear materials(0.32–4.51% at.235U), as well as natural U- and Th-ores. The ID performance of the RID algorithm was quantified in terms of F-score for each isotope. The posterior probability is calculated to be 54.5–74.4% for 238U and 4.7–10.5% for 235U in EC-NRM171 uranium materials. For the case of the more complex gamma-ray spectra from CRMs, the total scoring (ST) method was preferred for its ID performance evaluation. It was shown that the present peak based Bayesian RID algorithm can be applied to identify 235U and 238U isotopes in LEU or natural U–Th samples if a medium energy resolution detector is was in the measurements.

Reactivity Initiated Accident (RIA) scenarios require special attention using advanced simulation techniques due to their complexity and importance for nuclear power plant (NPP) safety. While the conservative approach has traditionally been used for safety analysis, it may lead to unrealistic results which calls for the use of best estimate plus uncertainty (BEPU) quantification, especially with the current advances in computational power which makes BEPU analysis feasible. In this work an Uncontrolled Control Element Assembly (CEA) Withdrawal at Full Power accident scenario is analyzed using the BEPU approach by loosely coupling the thermal hydraulics best-estimate system code (RELAP5/SCDAPSIM/MOD3.4) to the statistical analysis software (DAKOTA) using a Python interface. Results from the BEPU analysis indicate that a realistic treatment of the accident scenario yields a larger safety margin and is therefore encouraged for accident analysis as it may enable more economic and flexible operation.

The k0-standardization neutron activation analysis method has successfully determined the mass fraction of elements of interest using around a hundred analytical radionuclides. However, several very short-lived nuclides with half-life less than 100 s have not been used at Dalat research reactor. One of the reasons is that the values of k0-factors of these nuclides are significantly different. Therefore, this work focused on re-determination and evaluation of k0-factors of very short-lived nuclides 110Ag (T1/2 = 24 s) and 46mSc (T1/2 = 18.75 s). The results of determination of the short-lived nuclides revealed that k0-factor of 110Ag is significantly difference between the existing data and the obtained results in this work. The evaluation of the k0-factors was done by using the obtained results for application of k0-NAA for NIST-1566b and NIST-2711A standard reference materials.

Mixing Vane Grid (MVG) is one of the most important structures in fuel assembly due to its high performance in mixing the coolant and ultimately increasing Critical Heat Flux (CHF), which avoids the temperature rising suddenly of fuel rods. To evaluate the mixing performance of the MVG, a Total Diffusion Coefficient (TDC) mixing coefficient is defined in the subchannel analysis code. Conventionally, the TDC of the spacer grid is obtained from the combination of experiments and subchannel analysis. However, the processing of obtaining and determine a reasonable TDC is much challenging, it is affected by boundary conditions and MVG geometries. In is difficult to perform all the large and costing rod bundle tests. In this paper, the CFD method was applied in TDC analysis. A typical 5 × 5 MVG was simulated and validated to estimate the mixing performance of the MVG. The subchannel code was used to calculate the TDC. Firstly, the CFD method was validated from the aspect of pressure drop and lateral temperature distribution in the subchannels. Then the effect of boundary conditions including the inlet temperature, inlet velocities, heat flux ratio between hot and cold rods and the arrangement of hot and cold rods on MVG mixing and TDC were studied. The geometric effects on mixing are also carried out in this paper. The effect of vane pattern on mixing was investigated to determine which one is the best to represent the grid's mixing performance.

In order to better perform thermal hydraulic calculation and analysis of supercritical water reactor, based on the experimental data of supercritical water, the model training and predictive analysis of the heat transfer coefficient of supercritical water were carried out by using the support vector machine (SVM) algorithm. The changes in the prediction accuracy of the supercritical water heat transfer coefficient are analyzed by the changes of the regularization penalty parameter C, the slack variable epsilon and the Gaussian kernel function parameter gamma. The predicted value of the SVM model obtained after parameter optimization and the actual experimental test data are analyzed for data verification. The research results show that: the normalization of the data has a great influence on the prediction results. The slack variable has a relatively small influence on the accuracy change range of the predicted heat transfer coefficient. The change of gamma has the greatest impact on the accuracy of the heat transfer coefficient. Compared with the calculation results of traditional empirical formula methods，the trained algorithm model using SVM has smaller average error and standard deviations. Using the SVM trained algorithm model, the heat transfer coefficient of supercritical water can be effectively predicted and analyzed.

A metallic microcell UO2 pellet has a microstructure where a metal wall is connected to overcome the low thermal conductivity of the UO2 fuel pellet. It has been verified that metallic microcell fuel pellets provide an impressive reduction of the fuel centerline temperature through a Halden irradiation test. However, it is difficult to predict the effective thermal conductivity of these pellets and researchers have had to rely on measurement and use of the finite element method. In this study, we designed a unit microcell model using a thermal resistance circuit to calculate the effective thermal conductivity on the basis of the microstructure characteristics by using the aspect ratio and compared the results with those of reported metallic UO2 microcell pellets. In particular, using the thermal conductivity calculated by our model, the fuel centerline temperature of Cr microcell pellets on the 5th day of the Halden irradiation test was predicted within 6% error from the measured value.

In 4th-generation storage rings, whether to operate the beam as round or flat is a critical question. A round beam has equal horizontal and vertical emittances, and is an efficient solution to reduce strong intra-beam scattering effects and lengthen the Touschek lifetimes, but a flat beam produces a brighter photon beam than a round beam. To provide both beams concurrently rather than bifurcating the beam time, this paper presents the exploitation of beam dynamics and the cutting-edge fast pulser that supports concurrent operation of round beam and flat beam.

A high-fidelity computational fluid dynamics (CFD) analysis was performed using the Large Eddy Simulation (LES) model for the lower plenum of the High–Temperature Test Facility (HTTF), a ¼ scale test facility of the modular high temperature gas-cooled reactor (MHTGR) managed by Oregon State University. In most next–generation nuclear reactors, thermal stress due to thermal striping is one of the risks to be curiously considered. This is also true for HTGRs, especially since the exhaust helium gas temperature is high. In order to evaluate these risks and performance, organizations in the United States led by the OECD NEA are conducting a thermal hydraulic code benchmark for HTGR, and the test facility used for this benchmark is HTTF. HTTF can perform experiments in both normal and accident situations and provide high-quality experimental data. However, it is difficult to provide sufficient data for benchmarking through experiments, and there is a problem with the reliability of CFD analysis results based on Reynolds–averaged Navier–Stokes to analyze thermal hydraulic behavior without verification. To solve this problem, high-fidelity 3-D CFD analysis was performed using the LES model for HTTF. It was also verified that the LES model can properly simulate this jet mixing phenomenon via a unit cell test that provides experimental information. As a result of CFD analysis, the lower the dependency of the sub-grid scale model, the closer to the actual analysis result. In the case of unit cell test CFD analysis and HTTF CFD analysis, the volume-averaged sub-grid scale model dependency was calculated to be 13.0% and 9.16%, respectively. As a result of HTTF analysis, quantitative data of the fluid inside the HTTF lower plenum was provided in this paper. As a result of qualitative analysis, the temperature was highest at the center of the lower plenum, while the temperature fluctuation was highest near the edge of the lower plenum wall. The power spectral density of temperature was analyzed via fast Fourier transform (FFT) for specific points on the center and side of the lower plenum. FFT results did not reveal specific frequency-dominant temperature fluctuations in the center part. It was confirmed that the temperature power spectral density (PSD) at the top increased from the center to the wake. The vortex was visualized using the well-known scalar Q-criterion, and as a result, the closer to the outlet duct, the greater the influence of the mainstream, so that the inflow jet vortex was dissipated and mixed at the top of the lower plenum. Additionally, FFT analysis was performed on the support structure near the corner of the lower plenum with large temperature fluctuations, and as a result, it was confirmed that the temperature fluctuation of the flow did not have a significant effect near the corner wall. In addition, the vortices generated from the lower plenum to the outlet duct were identified in this paper. It is considered that the quantitative and qualitative results presented in this paper will serve as reference data for the benchmark.

The stochastic origin ensembles method with resolution recovery (SOE-RR) has been proposed to reconstruct proton-induced prompt gammas (PGs), and the reconstructed PG image was used for range verification. However, due to low detection efficiency, the number of valid events is low. Such a low-count condition can degrade the accuracy of the SOE-RR method for proton range verification. In this study, we proposed two strategies to improve the reconstruction of the SOE-RR algorithm for low-count PG imaging. We also studied the number of iterations and repetitions required to achieve reliable range verification. We simulated a proton beam (108 protons) irradiated on a water phantom and used a two-layer Compton camera to detect 4.44-MeV PGs. Our simulated results show that combining the SOE-RR algorithm with restricted volume (SOE-RR-RV) can reduce the error of the estimation of the Bragg peak position from 5.0 mm to 2.5 mm. We also found that the SOE-RR-RV algorithm initialized using a back-projection image could improve the convergence rate while maintaining accurate range verification. Finally, we observed that the improved SOE-RR algorithm set for 60,000 iterations and 25 repetitions could provide reliable PG images. Based on the proposed reconstruction strategies, the SOE-RR algorithm has the potential to achieve a positioning error of 2.5 mm for low-count PG imaging.